Cas no 220203-29-2 (Cyclohexanecarbonylchloride, 4,4-dimethyl-)

• Product Name: Cyclohexanecarbonylchloride, 4,4-dimethyl-
• CAS No: 220203-29-2
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 243858
• PubChem ID: 21279342
• Update Time: 2025-04-19

Cyclohexanecarbonylchloride, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonylchloride, 4,4-dimethyl-
• Cyclohexanecarbonyl chloride, 4,4-dimethyl- (9CI)
• 4,4-dimethylcyclohexane-1-carbonyl chloride
• 4,4-dimethylcyclohexylcarbonyl chloride
• Cyclohexanecarbonyl chloride,4,4-dimethyl-(9ci)
• ZZZNOUIVXGCQBY-UHFFFAOYSA-N
• SCHEMBL6628367
• 220203-29-2
• DTXSID30611921

• Inchi： 1S/C9H15ClO/c1-9(2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3
• InChI Key： ZZZNOUIVXGCQBY-UHFFFAOYSA-N
• SMILES： ClC(C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 174.08125
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07